1-tert-Butyl-3-methyl-1H-pyrazolo[3,4-b]pyridine-4,6-diol

• Molecular Formula: C11H15N3O2
• Molecular Weight: 221.26 g/mol
• IUPAC Name: 1-tert-butyl-4-hydroxy-3-methyl-7H-pyrazolo[3,4-b]pyridin-6-one
• InChI: InChI=1S/C11H15N3O2/c1-6-9-7(15)5-8(16)12-10(9)14(13-6)11(2,3)4/h5H,1-4H3,(H2,12,15,16)
• InChI Key: SONQKXGKVQTFRF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C(=CC(=O)N2)O)C(C)(C)C

Description

1-tert-Butyl-3-methyl-1H-pyrazolo[3,4-b]pyridine-4,6-diol (CAS 2059988-85-9) is a high-value chemical scaffold belonging to the 1H-pyrazolo[3,4-b]pyridine family, a class of bicyclic heterocycles of significant interest in medicinal chemistry . These compounds are characterized by their close structural similitude to purine bases like adenine and guanine, making them a privileged framework for designing biologically active molecules . With over 300,000 described 1H-pyrazolo[3,4-b]pyridine derivatives included in more than 5,500 references and 2,400 patents, this chemotype presents a versatile platform for drug discovery . The specific substitution pattern of this compound, featuring a tert-butyl group at the N1 position and a methyl group at C3, aligns with common motifs in the field; nearly a third of known analogs feature an N1-methyl group, and almost half possess a C3-methyl substituent . The diol functionalization at the C4 and C6 positions of the pyridine ring is of particular note, as the presence of hydroxy groups often leads to the formation of stable pyridone tautomers, which can be critical for molecular recognition and binding to biological targets . This compound serves as a key synthetic intermediate for the development of novel therapeutic agents. Researchers utilize this core structure in various biomedical applications, particularly as a scaffold for synthesizing tyrosine kinase inhibitors (TKI) and other small-molecule inhibitors . Its structural features allow for further functionalization at up to five diversity centers (N1, C3, C4, C5, and C6), enabling the creation of extensive chemical libraries for high-throughput screening and structure-activity relationship (SAR) studies . The consistent use of such scaffolds in over 50% of the scientific literature from 2012 onwards underscores their ongoing relevance in probing new biological targets and developing treatments for conditions such as inflammatory diseases and cancer . Specifications: • CAS Number: 2059988-85-9 • Molecular Formula: C11H15N3O2 • Molecular Weight: 221.26 g/mol • SMILES: OC1=C2C(N(C(C)(C)C)N=C2C)=NC(O)=C1 This product is intended for research purposes only and is not for diagnostic or therapeutic use. Please handle all chemicals with appropriate personal protective equipment and in accordance with established laboratory safety protocols.

Preparation Methods

Starting Materials and Initial Cyclization

• Starting Materials : Commonly, 5-aminopyrazole derivatives serve as key precursors due to the nucleophilic amino group that facilitates ring closure with electrophilic partners such as β-diketones or α,β-unsaturated ketones.
• Cyclization : The reaction of 5-aminopyrazole with suitable diketones or aldehydes under acidic or catalytic conditions leads to the formation of the pyrazolo[3,4-b]pyridine core. For instance, ionic liquids like 1-butyl-3-methylimidazolium bromide ([bmim]Br) have been used as environmentally benign solvents to promote Michael addition followed by cyclization, dehydration, and aromatization with excellent yields.

Introduction of tert-Butyl and Methyl Groups

• The tert-butyl group can be introduced via alkylation reactions at the N1 position of the pyrazolo ring. This is usually achieved by reacting the pyrazolo intermediate with tert-butyl halides under basic conditions.
• Methylation at C3 is typically performed using methylating agents such as methyl iodide or dimethyl sulfate, often in the presence of a base to ensure regioselectivity.

Hydroxylation at C4 and C6 Positions

• Hydroxyl groups at C4 and C6 are introduced through hydrolysis of suitable precursors or selective oxidation reactions.
• For example, a precursor with carbonyl groups at these positions can be hydrolyzed under acidic or basic conditions to yield the diol functionality.
• Alternatively, catalytic oxidation methods may be employed to convert methyl or methylene groups into hydroxyl groups.

Catalysts and Reaction Conditions

• Acid catalysts such as p-toluenesulfonic acid (p-TSA) in aqueous media have been reported to facilitate ring closure and hydroxylation steps efficiently.
• Use of metal catalysts like indium trichloride supported on silica gel has demonstrated improved yields in aza-Diels–Alder reactions leading to pyrazolo[3,4-b]pyridine derivatives.
• Microwave-assisted synthesis and ultrasound irradiation have been applied to reduce reaction times and enhance yields, promoting greener and more efficient protocols.

Representative Preparation Procedure (Literature-Based)

Step	Reagents/Conditions	Outcome	Notes
1. Condensation	5-Aminopyrazole + α,β-unsaturated ketone in [bmim]Br at 90 °C	Formation of pyrazolo[3,4-b]pyridine core	Ionic liquid solvent enhances yield and environmental profile
2. N1 tert-Butylation	tert-Butyl bromide + base (e.g., K2CO3) in DMF	Alkylation at N1 position	Regioselective alkylation
3. C3 Methylation	Methyl iodide + base (e.g., NaH)	Introduction of methyl group at C3	Controlled methylation
4. Hydroxylation	Acidic hydrolysis or oxidation	Formation of diol at C4 and C6	Hydrolysis of carbonyl precursors or oxidation of methyl groups
5. Purification	Chromatography or recrystallization	Pure 1-tert-Butyl-3-methyl-1H-pyrazolo[3,4-b]pyridine-4,6-diol	Characterization by NMR, MS, IR

Comparative Analysis of Preparation Approaches

Methodology	Advantages	Disadvantages	Yield Range	Environmental Impact
Ionic Liquid Mediated Cyclization	High yield, green solvent, mild conditions	Cost of ionic liquids, solvent recovery needed	85–95%	Low (non-volatile solvents)
Acid-Catalyzed Aza-Diels–Alder	Good regioselectivity, mild temperature	Requires metal catalysts, longer reaction times	70–90%	Moderate (metal catalyst disposal)
Microwave/Ultrasound Assisted	Rapid reaction, high yields	Requires specialized equipment	88–97%	Low (energy efficient)
Traditional Alkylation/Methylation	Well-established, straightforward	Multiple steps, possible side reactions	60–80%	Moderate (organic solvents)

Research Insights and Optimization

• The presence of hydroxyl groups at C4 and C6 enhances solubility and potential biological activity, making selective hydroxylation a critical step.
• Use of green chemistry principles such as ionic liquids and microwave irradiation aligns with sustainable synthesis goals.
• Regioselectivity in alkylation and methylation steps is crucial to avoid side products.
• Multicomponent reactions involving 5-aminopyrazole and β-diketones or aldehydes have been optimized to improve efficiency and yield.

Chemical Reactions Analysis

Types of Reactions

1-tert-Butyl-3-methyl-1H-pyrazolo[3,4-b]pyridine-4,6-diol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups are replaced by nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

1-tert-Butyl-3-methyl-1H-pyrazolo[3,4-b]pyridine-4,6-diol has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as a bioactive molecule with antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, including as an enzyme inhibitor or receptor modulator.

Industry: Utilized in the development of new materials and catalysts.

Mechanism of Action

The mechanism of action of 1-tert-Butyl-3-methyl-1H-pyrazolo[3,4-b]pyridine-4,6-diol involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit the activity of certain kinases or interact with DNA to exert its effects . The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table summarizes key structural and functional differences between the target compound and its analogs:

Compound Name	Core Structure	Substituents	Key Functional Groups	Synthesis Method	Biological Activity
1-tert-Butyl-3-methyl-1H-pyrazolo[3,4-b]pyridine-4,6-diol	Pyrazolo[3,4-b]pyridine	1-tert-butyl, 3-methyl, 4,6-diol	Diols, alkyl groups	Not specified (inferred: condensation or catalytic)	Presumed antimicrobial/DPP4 inhibition*
1H-Pyrazolo[3,4-b]pyridine-4,5-dicarboxylate	Pyrazolo[3,4-b]pyridine	4,5-dicarboxylate esters	Esters	ZnCl₂-catalyzed aza-Diels-Alder	Unknown
Bis[6-(2-aryl)-2-thioxo-1,2-dihydropyridine-3-carbonitrile]	Pyrazole-pyridine hybrid	Aryl, thioxo, cyano	Thioxo, nitriles	Aldehyde condensation	Antimicrobial
Pyrrolo[3,4-b]pyridine-5-ones	Pyrrolo[3,4-b]pyridine	Varied aryl/alkyl substituents	Ketones, amines	One-pot synthesis with amines	DPP4 inhibition, antiepileptic

Key Observations:

• Functional Groups: The diol groups in the target compound distinguish it from ester-substituted analogs (e.g., 4,5-dicarboxylate derivatives), which are less polar and may exhibit reduced solubility in aqueous media .
• One-pot syntheses (as in pyrrolo-pyridines) offer efficiency and scalability advantages .
• Biological Activity: Pyrazole-pyridine hybrids with thioxo and aryl groups demonstrate notable antimicrobial activity, suggesting that the target compound’s diol and alkyl substituents could similarly contribute to bioactivity .

Physicochemical Properties

• Solubility: The diol groups in the target compound likely confer higher aqueous solubility compared to ester- or thiol-substituted analogs. For instance, dicarboxylate esters () are moderately soluble in organic solvents but less so in water .
• Stability: The tert-butyl group may enhance steric protection against metabolic degradation, a feature absent in simpler alkyl or aryl analogs.

Biological Activity

1-tert-Butyl-3-methyl-1H-pyrazolo[3,4-b]pyridine-4,6-diol is a compound that belongs to the class of pyrazolo[3,4-b]pyridines, which are known for their diverse biological activities. This article explores its biological activity, including its potential therapeutic applications and mechanisms of action.

Chemical Structure and Properties

The compound is characterized by a fused pyrazole and pyridine ring system, with a tert-butyl group and hydroxyl groups at specific positions. Its chemical formula is $C_{12}H_{15}N_3O_2$ with a molecular weight of approximately 236.28 g/mol. The presence of hydroxyl groups allows for hydrogen bonding, which may enhance its solubility and reactivity in biological systems.

1-tert-Butyl-3-methyl-1H-pyrazolo[3,4-b]pyridine-4,6-diol exhibits biological activity through various mechanisms:

• Inhibition of Kinases : Research has indicated that derivatives of pyrazolo[3,4-b]pyridine can act as inhibitors for several kinases involved in cancer progression and immune responses. For instance, studies have highlighted the compound's potential as a TBK1 inhibitor, which is crucial for modulating inflammatory responses and tumorigenesis .
• Antimycobacterial Activity : The compound has shown promise against Mycobacterium tuberculosis (M. tuberculosis). In vitro studies demonstrated significant activity against M. tuberculosis strains, suggesting its potential as a lead compound for tuberculosis treatment .

Table 1: Biological Activities of 1-tert-Butyl-3-methyl-1H-pyrazolo[3,4-b]pyridine-4,6-diol

Activity	IC50 Value	Cell Lines Tested	Notes
TBK1 Inhibition	0.2 nM	THP-1, RAW264.7	Effective in inhibiting downstream IFN signaling
Antiproliferative Effect	Micromolar	A172, U87MG, A375	Significant antiproliferative effects observed
Antimycobacterial Activity	-	M. tuberculosis H37Rv strain	Promising lead for tuberculosis treatment

Case Study 1: TBK1 Inhibition

In a study focusing on the structure–activity relationship (SAR) of pyrazolo[3,4-b]pyridine derivatives, compound 15y , structurally related to 1-tert-butyl-3-methyl-1H-pyrazolo[3,4-b]pyridine-4,6-diol, was identified as a potent TBK1 inhibitor with an IC50 value of 0.2 nM. This compound effectively inhibited TBK1-mediated signaling pathways in immune cells and displayed antiproliferative properties across various cancer cell lines .

Case Study 2: Antimycobacterial Activity

A combinatorial library of pyrazolo[3,4-b]pyridine derivatives was synthesized and evaluated for their antimycobacterial activity against M. tuberculosis. The results indicated that specific substitutions on the pyrazolo[3,4-b]pyridine scaffold significantly enhanced its activity against drug-resistant strains of M. tuberculosis, suggesting that further optimization could lead to effective new treatments for tuberculosis .